4-Bromo-1-(4-difluoromethylbenzyl)-1H-pyrazole
Overview
Description
4-Bromo-1-(4-difluoromethylbenzyl)-1H-pyrazole (4-Br-1-(4-DFMB)-1H-pyrazole) is a heterocyclic compound with a pyrazole ring structure. It is a colorless, crystalline solid with a melting point of 175-176 °C, and is soluble in ethanol and methanol. 4-Br-1-(4-DFMB)-1H-pyrazole has been used in various scientific research applications, and has been found to have a wide range of biochemical and physiological effects.
Scientific Research Applications
4-Br-1-(4-DFMB)-1H-pyrazole has been used in a variety of scientific research applications, including in the study of enzyme inhibition, protein-protein interactions, and the inhibition of cancer cell growth. It has also been used in the study of the effects of various drugs on the human body, as well as in the development of new drugs.
Mechanism of Action
4-Br-1-(4-DFMB)-1H-pyrazole has been found to act as a reversible inhibitor of several enzymes, including cytochrome P450 (CYP) enzymes. It has also been found to bind to the active site of several proteins, including the epidermal growth factor receptor (EGFR), and to inhibit the activity of various cancer cell lines.
Biochemical and Physiological Effects
4-Br-1-(4-DFMB)-1H-pyrazole has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the activity of several enzymes, including cytochrome P450 (CYP) enzymes, and to bind to the active site of several proteins, including the epidermal growth factor receptor (EGFR). It has also been found to inhibit the growth of various cancer cell lines, as well as to have anti-inflammatory and anti-diabetic effects.
Advantages and Limitations for Lab Experiments
The advantages of using 4-Br-1-(4-DFMB)-1H-pyrazole in laboratory experiments include its low cost, its ease of synthesis, its high solubility in polar solvents, and its stability in aqueous solutions. However, it is important to note that 4-Br-1-(4-DFMB)-1H-pyrazole is a relatively new compound, and as such, its effects on humans have not yet been fully studied.
Future Directions
There are several future directions for 4-Br-1-(4-DFMB)-1H-pyrazole research. These include further studies into its effects on enzyme inhibition, protein-protein interactions, and cancer cell growth, as well as studies into its effects on human health. Additionally, further research could be conducted into its potential applications in the development of new drugs. Finally, more research could be done into its use as a potential therapeutic agent in the treatment of various diseases.
properties
IUPAC Name |
4-bromo-1-[[4-(difluoromethyl)phenyl]methyl]pyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9BrF2N2/c12-10-5-15-16(7-10)6-8-1-3-9(4-2-8)11(13)14/h1-5,7,11H,6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NKRHBIHSLYYLKM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN2C=C(C=N2)Br)C(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9BrF2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-1-(4-difluoromethylbenzyl)-1H-pyrazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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